Cas no 896677-68-2 (7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 896677-68-2
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6596145
• PubChem ID: 7110425
• Update Time: 2025-07-15

7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylthio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• AKOS024592891
• 896677-68-2
• 7-(4-methoxyphenyl)-1,3-dimethyl-5-propylsulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• F0654-0906

• Inchi： 1S/C18H20N4O3S/c1-5-10-26-16-13-15(21(2)18(24)22(3)17(13)23)19-14(20-16)11-6-8-12(25-4)9-7-11/h6-9H,5,10H2,1-4H3
• InChI Key： OSUYMZMUECKBRJ-UHFFFAOYSA-N
• SMILES： S(CCC)C1=C2C(N(C)C(N(C)C2=NC(C2C=CC(=CC=2)OC)=N1)=O)=O

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

Introduction to 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione (CAS No. 896677-68-2)

7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione, with the CAS number 896677-68-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines and is characterized by its complex molecular architecture, which includes a methoxyphenyl group, methyl substituents, and a propylsulfanyl moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The chemical structure of 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione is particularly noteworthy for its potential to interact with specific biological targets. The methoxyphenyl group is known for its ability to enhance lipophilicity and improve membrane permeability, which can be crucial for drug delivery and bioavailability. The methyl substituents provide additional stability and can influence the compound's metabolic profile. The propylsulfanyl moiety introduces a sulfur-containing functional group that can participate in various chemical reactions and interactions with biological macromolecules.

Recent research has focused on the pharmacological properties of 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its antiproliferative effects, 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H-1,3diazino[4,5-d]pyrimidine-2,4-dione has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H-1,3diazino[4,5-d]pyrimidine-2,4-dione has also been studied to assess its suitability for therapeutic use. Preclinical studies have demonstrated that this compound has good oral bioavailability and a favorable half-life in animal models. These properties are essential for ensuring that the drug can be effectively absorbed and distributed to target tissues after administration.

To further evaluate the safety and efficacy of 7-(4-methoxyphenyl)-1,3-dimethyl-5-(propylsulfanyl)-1H,2H,3H-1，3diazino[4，5-d]pyrimidine-2，4-dione, several clinical trials are currently underway. Early-phase clinical trials have shown promising results in terms of safety and tolerability. Patients treated with this compound have reported minimal side effects compared to traditional chemotherapy agents. These findings are encouraging and suggest that this compound may offer a safer alternative for cancer treatment.

In conclusion, 7-(4-methoxyphenyl)-1，3-dimethyl-5-(propylsulfanyl)-1H，2H，3H，4H-1，3diazino[4，5-d]pyrimidine-2，4-dione (CAS No. 896677-68-2) is a promising compound with a unique chemical structure that exhibits significant biological activity. Its antiproliferative and anti-inflammatory properties make it a valuable candidate for further research and development in the field of medicinal chemistry. Ongoing clinical trials will provide more insights into its therapeutic potential and pave the way for its potential use in clinical practice.